Cas no 129747-77-9 (3-(1H-Pyrrol-1-yl)benzaldehyde)

3-(1H-Pyrrol-1-yl)benzaldehyde structure
129747-77-9 structure
Product Name:3-(1H-Pyrrol-1-yl)benzaldehyde
CAS No:129747-77-9
MF:C11H9NO
MW:171.195262670517
MDL:MFCD03086140
CID:64015
Update Time:2025-04-18

3-(1H-Pyrrol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Pyrrol-1-yl)benzaldehyde
    • 3-pyrrol-1-ylbenzaldehyde
    • 3-Pyrrol-1-yl-benzaldehyde
    • 3-pyrrolylbenzaldehyde
    • 3-(1-PYRROLYL)BENZALDEHYDE
    • 3-(pyrrol-1-yl)benzaldehyde
    • Benzaldehyde, 3-(1H-pyrrol-1-yl)-
    • MDL： MFCD03086140
    • Inchi： 1S/C11H9NO/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-12/h1-9H
    • InChI Key： PALTUANHIBXQMX-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

  • Exact Mass: 171.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 54 °C
  • PSA: 22.00000
  • LogP: 2.28980

3-(1H-Pyrrol-1-yl)benzaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

3-(1H-Pyrrol-1-yl)benzaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-Pyrrol-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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